Cas no 133488-28-5 (1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromopyrimidine-2,4(1H,3H)-dione)

1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromopyrimidine-2,4(1H,3H)-dione structure
133488-28-5 structure
Product Name:1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromopyrimidine-2,4(1H,3H)-dione
CAS No:133488-28-5
MF:C10H14BrN3O5
MW:336.139261722565
CID:1238140
PubChem ID:452881
Update Time:2025-04-20

1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromopyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromopyrimidine-2,4(1H,3H)-dione
    • 1-(3-Amino-2,3-dideoxy-.alpha.-D-arabino-hexofuranosyl)-5-bromouracil
    • 1-(3-Amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromouracil
    • 2,4(1H,3H)-Pyrimidinedione, 1-(3-amino-2,3-dideoxy-.alpha.- D-arabino-hexofuranosyl)-5-bromo-
    • 2,4(1H,3H)-Pyrimidinedione, 1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromo-
    • 1-[(2S,4R,5S)-4-amino-5-[(1R)-1,2-dihydroxyethyl]oxolan-2-yl]-5-bromopyrimidine-2,4-dione
    • 133488-28-5
    • DTXSID40158135
    • 1-[(2S,4R,5S)-4-amino-5-[(1R)-1,2-dihydroxyethyl]tetrahydrofuran-2-yl]-5-bromo-pyrimidine-2,4-dione
    • Inchi: 1S/C10H14BrN3O5/c11-4-2-14(10(18)13-9(4)17)7-1-5(12)8(19-7)6(16)3-15/h2,5-8,15-16H,1,3,12H2,(H,13,17,18)/t5-,6-,7+,8+/m1/s1
    • InChI Key: NEWXDJSLWWVNAR-NGJRWZKOSA-N
    • SMILES: BrC1C(NC(N(C=1)[C@@H]1C[C@H]([C@@H]([C@@H](CO)O)O1)N)=O)=O

Computed Properties

  • Exact Mass: 335.01172
  • Monoisotopic Mass: 335.01168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 125.12
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